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According to general solubility rules, all alkali metal (Li*, Na*, K*, Rb*, Cs*) salts are soluble in water

[1]. This categorizes alkali metal chlorates as highly soluble compounds.

A specific study on sodium chlorate confirms its solubility behavior can be complex near the saturation
point. The research found that in a solution near saturation temperature (around 31.00 °C), small sodium
chlorate crystals could exhibit a coexistence of growth, non-growth, and dissolution. This behavior was

influenced by factors such as lattice strain and the presence of impurities [2].

Experimental Insight into Sodium Chlorate

The following table summarizes the key experimental details from the sodium chlorate study, which provides

a methodology you can adapt for a broader comparative study [2].

Aspect Description

Objective Investigate growth/dissolution behavior of small sodium chlorate crystals near
saturation temperature.

Methodology Used optical microscopy to measure crystal growth/dissolution rates with an accuracy
of £1 pm.

Key Temperature precisely controlled near saturation (31.00 + 0.02 °C).

Parameters Growth/dissolution rates categorized (e.g., > 2 nm/s = growing; < -2 nm/s =
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Aspect Description

dissolving).
Critical Coexistence of growing, non-growing, and dissolving crystals observed within a
Finding narrow temperature range (30.5 °C to 31.0 °C).
Noted Significant growth/dissolution rate dispersion; factors like lattice strain and impurities
Influences affect individual crystal behavior.

The experimental workflow for such an investigation can be visualized as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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